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Compound of Interest

Compound Name: 5-Acetylpyridin-2(1H)-one

Cat. No.: B075563 Get Quote

For immediate reference, this guide provides essential safety and logistical information for the

proper disposal of 5-Acetylpyridin-2(1H)-one. Researchers, scientists, and drug development

professionals should adhere to these procedures to ensure laboratory safety and

environmental compliance.

Due to the absence of a specific Safety Data Sheet (SDS) for 5-Acetylpyridin-2(1H)-one, the

following disposal procedures are based on guidelines for structurally similar compounds, such

as 2-Acetylpyridine and other pyridinone derivatives. It is crucial to handle this compound with

the assumption that it may possess similar hazards, including potential skin and eye irritation,

and it may be harmful if swallowed or inhaled.

Hazard Profile of Structurally Related Compounds
To provide a clear understanding of the potential risks associated with 5-Acetylpyridin-2(1H)-
one, the following table summarizes the hazard classifications for the closely related

compound, 2-Acetylpyridine.
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Hazard Classification Category Description

Flammable liquids Category 4 Combustible liquid[1]

Skin corrosion/irritation Category 2 Causes skin irritation[1][2]

Serious eye damage/eye

irritation
Category 2/2A

Causes serious eye irritation[1]

[2]

Acute toxicity, Oral Category 4 Harmful if swallowed[2]

Specific target organ toxicity

(single exposure)
Category 3

May cause respiratory

irritation[1]

Step-by-Step Disposal Protocol
Follow these procedural steps for the safe disposal of 5-Acetylpyridin-2(1H)-one and its

contaminated materials.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including chemical-resistant gloves (butyl rubber or PVA are

recommended for similar pyridine compounds), safety goggles, and a fully buttoned lab coat.

[3]

Work in a well-ventilated area, preferably within a certified laboratory chemical fume hood.[3]

2. Waste Collection and Segregation:

Collect waste 5-Acetylpyridin-2(1H)-one, including any solutions, in a dedicated, sealable,

and compatible waste container.[3] Do not mix with other waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

The container must be clearly labeled with "HAZARDOUS WASTE" and the full chemical

name: "5-Acetylpyridin-2(1H)-one".[4]

Store the waste container in a cool, dry, and well-ventilated area away from incompatible

materials such as strong oxidizing agents, acids, and bases.[1][3]
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3. Spill Management:

In the event of a small spill, absorb the material with an inert, non-combustible absorbent

such as sand, earth, or vermiculite.[2][3]

Collect the contaminated absorbent material and place it in the designated hazardous waste

container.

For larger spills, or if you are not trained in spill cleanup, evacuate the area, secure it, and

contact your institution's EHS office or emergency response team immediately.[3]

4. Disposal of Contaminated Materials:

Any materials that have come into contact with 5-Acetylpyridin-2(1H)-one, such as pipette

tips, gloves, and paper towels, must be disposed of as hazardous waste.

Place these items in the same labeled hazardous waste container as the chemical itself.

5. Final Disposal:

Dispose of the hazardous waste container through your institution's approved waste disposal

program.[1] This typically involves contacting the EHS office to arrange for a scheduled

pickup.

Do not dispose of 5-Acetylpyridin-2(1H)-one down the drain or in the regular trash.[5]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 5-
Acetylpyridin-2(1H)-one.
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Caption: Workflow for the safe disposal of 5-Acetylpyridin-2(1H)-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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